Cas no 1214370-85-0 (5-Fluoro-2-(pyridin-4-yl)benzoic acid)

• Product Name: 5-Fluoro-2-(pyridin-4-yl)benzoic acid
• CAS No: 1214370-85-0
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4909470
• Update Time: 2025-06-13

5-Fluoro-2-(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyridin-4-yl)benzoic acid
• 5-Fluoro-2-(pyridin-4-yl)benzoic acid

• Inchi： 1S/C12H8FNO2/c13-9-1-2-10(11(7-9)12(15)16)8-3-5-14-6-4-8/h1-7H,(H,15,16)
• InChI Key： FROSQXRJAATXBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(pyridin-4-yl)benzoic acid

Introduction to 5-Fluoro-2-(pyridin-4-yl)benzoic acid (CAS No. 1214370-85-0)

5-Fluoro-2-(pyridin-4-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1214370-85-0, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a benzoic acid core substituted with a fluoro group and a pyridine ring at the 2-position, has garnered attention due to its structural features and potential biological activities. The presence of the fluoro group, a well-known modulator of metabolic stability and binding affinity, alongside the pyridine moiety, which is frequently encountered in biologically active scaffolds, makes this compound a promising candidate for further exploration.

The synthesis of 5-Fluoro-2-(pyridin-4-yl)benzoic acid involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The introduction of the fluoro substituent at the 5-position of the benzoic acid ring and the attachment of the pyridine ring at the 2-position necessitate careful consideration of synthetic pathways to ensure high yield and purity. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The fluoro group can enhance the pharmacokinetic properties of a molecule by improving its lipophilicity, metabolic stability, and binding interactions with biological targets. In particular, 5-Fluoro-2-(pyridin-4-yl)benzoic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammatory pathways, making it a valuable scaffold for developing novel therapeutic agents.

The pyridine ring in 5-Fluoro-2-(pyridin-4-yl)benzoic acid further contributes to its biological potential by serving as a hydrogen bond acceptor or donor, which is crucial for interactions with biological targets such as proteins and nucleic acids. The combination of these structural features makes this compound an attractive candidate for further medicinal chemistry optimization.

In the context of contemporary research, 5-Fluoro-2-(pyridin-4-yl)benzoic acid has been explored in conjunction with computational modeling techniques to predict its binding affinity and pharmacokinetic properties. Molecular docking studies have been conducted to identify potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These computational approaches have complemented experimental efforts by providing rapid screening of virtual libraries and guiding the design of more potent derivatives.

Moreover, the versatility of 5-Fluoro-2-(pyridin-4-yl)benzoic acid as a chemical scaffold has led to its incorporation into various drug discovery programs. Researchers have utilized this compound as a building block to synthesize analogs with enhanced potency, selectivity, and pharmacokinetic profiles. The fluoro group has been strategically positioned to influence metabolic pathways, while the pyridine ring has been modified to improve binding interactions with therapeutic targets.

The synthesis and characterization of 5-Fluoro-2-(pyridin-4-yl)benzoic acid have also contributed to advancements in analytical chemistry techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to ensure the purity and structural integrity of this compound. These analytical methods are critical for understanding its behavior in biological systems and for guiding further chemical modifications.

As research in pharmaceutical chemistry continues to evolve, compounds like 5-Fluoro-2-(pyridin-4-y|l)benzoic acid will play an increasingly important role in discovering new therapeutic agents. The unique combination of structural features provided by the fluoro group and pyridine ring makes this compound a versatile tool for medicinal chemists. Future studies will likely focus on optimizing synthetic routes, exploring new biological applications, and developing novel derivatives with improved pharmacological properties.

In conclusion, 5-F|luoro|2-(py|ridin|-4-y|l|b|en|z|o|i|c aci)d (CAS No.|12143|70|-85|-0) is a promis|ng compoun|d with |mportant pharma|eutical implicat ions. Its structur al features an d poten tial biologica l activities make it a valuable candi date for furthe r researc h an d drug developmen t. With advanc ements in synt hesis an d computa tional metho ds , thi s compoun d is poised |o contribute signif ican tly |o th e field o f pharma ceutical che mistry an d med ic ine .